Cas no 51039-92-0 (N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine)

• Product Name: N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine
• CAS No: 51039-92-0
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• MDL: MFCD03765574
• CID: 3085900
• PubChem ID: 2228702
• Update Time: 2025-10-29

N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-4-methylthiazol-2-amine
• CHEBI:109136
• CHEMBL1527882
• AKOS003295565
• LS-07563
• HMS2738O24
• MFCD03765574
• N-(4-chlorophenyl)-4-methyl-1,3-thiazol-2-amine
• STK734516
• N-(4-chlorophenyl)-4-methyl-2-thiazolamine
• HMS1597D06
• SR-01000294613
• AF-399/33711022
• CS-0315900
• H34174
• 2-thiazolamine, N-(4-chlorophenyl)-4-methyl-
• SR-01000294613-1
• ALBB-023817
• MLS000676058
• N-(4-chlorophenyl)-N-(4-methyl-1,3-thiazol-2-yl)amine
• 51039-92-0
• SMR000296160
• DTXSID601324320
• Q27188202
• N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine

• MDL： MFCD03765574
• Inchi： 1S/C10H9ClN2S/c1-7-6-14-10(12-7)13-9-4-2-8(11)3-5-9/h2-6H,1H3,(H,12,13)
• InChI Key： YFMDICSBNKOPAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC(C)=CS1

Computed Properties

• Exact Mass: 224.0174972Da
• Monoisotopic Mass: 224.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine

N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine: A Promising Compound for Pharmaceutical Innovation

N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine, also known by its CAS number 51039-92-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of 1,3-thiazole derivatives, which are widely studied for their diverse biological activities. The structural framework of N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine combines a 4-chlorophenyl group with a 1,3-thiazole ring, creating a unique molecular architecture that may influence its pharmacological properties.

Recent research has highlighted the potential of N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine in modulating various biological pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of kinase enzymes involved in inflammatory responses. This finding aligns with the growing interest in targeted therapies for chronic diseases, where precise modulation of signaling pathways is critical. The compound's structure, particularly the 4-chlorophenyl group, may contribute to its binding affinity for these enzymes, offering a novel approach to drug design.

Another notable aspect of N-(4-Chlorophen,yl)-4-methyl-1,3-thiazol-2-amine is its potential application in antiviral drug development. A 2024 preclinical study reported its ability to interfere with the replication of certain RNA viruses by targeting RNA-dependent RNA polymerase (RdRp) enzymes. This mechanism is particularly relevant in the context of emerging viral threats, where the development of broad-spectrum antivirals is a priority. The thiazole ring in its structure may play a role in stabilizing interactions with viral proteins, enhancing its therapeutic potential.

From a synthetic perspective, the preparation of N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine involves a series of well-established chemical reactions. Key steps include the formation of the 1,3-thiazole ring through a thiazolidine intermediate, followed by the introduction of the 4-chlorophenyl group via a nucleophilic substitution reaction. These synthetic strategies are often optimized to improve yield and purity, which are critical for pharmaceutical applications. The compound's stability under various reaction conditions further supports its viability as a lead molecule for drug development.

Current research is also exploring the pharmacokinetic properties of N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine. A 2023 study published in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The findings suggest that the compound exhibits favorable bioavailability and a long half-life, which are essential for oral formulations. These characteristics make it a promising candidate for chronic disease management, where sustained therapeutic effects are required.

In addition to its therapeutic potential, N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine is being investigated for its antioxidant activity. Research published in Antioxidants (2023) showed that the compound can scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in the context of age-related diseases, where oxidative damage is a contributing factor. The thiazole ring may enhance the compound's ability to donate hydrogen atoms, thereby neutralizing reactive oxygen species (ROS).

Despite its promising properties, the development of N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine as a therapeutic agent requires further studies. Ongoing research is focused on optimizing its selectivity to minimize off-target effects and improve its safety profile. Additionally, the compound's toxicological profile is being evaluated to ensure its suitability for clinical applications. These efforts are crucial for translating the compound from the laboratory to the clinic.

In conclusion, N-(4-Chlorophenyl)-4-methyl-1,3-thiazol-2-amine represents a valuable addition to the field of pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutics. As research continues to uncover its potential, this compound may play a significant role in addressing unmet medical needs across various therapeutic areas.